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Compound of Interest

Compound Name: 5-Methoxyisoindoline

Cat. No.: B105618

An In-depth Technical Guide to 5-Methoxyisoindoline (CAS 127168-88-1)

Abstract: This technical guide provides a comprehensive overview of 5-Methoxyisoindoline
(CAS 127168-88-1), a key heterocyclic organic compound utilized in medicinal chemistry and
drug development. The document details its chemical and physical properties, outlines a
general synthetic approach, and describes robust analytical methodologies for its
characterization and quality control. Furthermore, it explores its significant applications as a
versatile building block in the synthesis of targeted therapeutic agents, including potential
treatments for type 2 diabetes and cancer. Safety protocols and handling procedures are also
summarized to ensure its proper use in a research environment. This guide is intended for
researchers, chemists, and professionals in the pharmaceutical industry who require a detailed
understanding of this important synthetic intermediate.

Introduction and Core Properties

5-Methoxyisoindoline, also known as 5-Methoxy-2,3-dihydro-1H-isoindole, is a heterocyclic
organic compound built upon an isoindole scaffold.[1] The core structure consists of a fused
benzene and pyrrole ring, with a methoxy group (-OCH3) at the 5-position of the aromatic ring.
[1] This methoxy group is a critical feature, influencing the compound's electronic properties,
reactivity, and biological interactions by potentially enhancing lipophilicity, which can affect
solubility and permeability in biological systems.[1] The "dihydro" designation indicates the
saturation of the pyrrole ring, contributing to the molecule's stability compared to its fully
unsaturated counterpart.[1]
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The isoindoline framework is a privileged scaffold in medicinal chemistry, forming the core of
numerous commercial drugs used to treat conditions ranging from multiple myeloma and
inflammation to hypertension.[2][3][4] Consequently, 5-Methoxyisoindoline serves as a
valuable intermediate for the synthesis of novel and complex therapeutic agents.[5][6]

Physicochemical and Spectroscopic Data

A summary of the key physical and chemical properties of 5-Methoxyisoindoline is presented
below. These data are essential for its handling, reaction setup, and analytical characterization.

Property Value Reference(s)

CAS Number 127168-88-1 [11[7][8]

Molecular Formula CoH11NO [1][7]

Molecular Weight 149.19 g/mol [61[7]
Colorless to yellow or brown

Appearance o [1119]
liquid

Boiling Point 254°C [6]

Density ~1.076 g/mL [6]

Flash Point 95°C [6]

pKa (Predicted) 9.56 £ 0.20 [6]
2-8°C, protect from light, keep

Storage ) [6][9][10]
in a dry place

5-Methoxy-2,3-dihydro-1H-
Synonyms L [1][8]
isoindole

Note: Some properties, such as appearance, may vary depending on purity.

Synthesis and Purification

While specific, detailed synthetic procedures for 5-Methoxyisoindoline are proprietary to
commercial suppliers, a general and plausible route can be conceptualized based on
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established organic chemistry principles for isoindoline synthesis. A common approach involves
the reductive amination or cyclization of a suitably substituted benzene derivative.

Conceptual Synthetic Workflow

The synthesis of isoindolines often starts from phthalimide or related precursors. For 5-
Methoxyisoindoline, a logical starting material would be a 4-methoxy-substituted precursor
that can be induced to cyclize. The following diagram illustrates a conceptual workflow for its
synthesis.
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Conceptual Synthesis of 5-Methoxyisoindoline
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Caption: Conceptual workflow for synthesis and purification.
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Causality in Experimental Choices:

» Starting Material Selection: The choice of a 4-methoxy substituted benzene derivative is
crucial as the methoxy group directs the regiochemistry and is retained in the final product.

¢ Reduction/Cyclization: A strong reducing agent would be necessary to convert nitrile or
carbonyl groups into the amines or alcohols required for cyclization. The subsequent
cyclization step is often acid or base-catalyzed, forming the stable five-membered pyrrolidine
ring.

 Purification Strategy: Post-synthesis, a multi-step purification process is essential.[11] Liquid-
liquid extraction is used to separate the organic product from inorganic salts and water-
soluble impurities.[11] Column chromatography on silica gel is a standard method to remove
closely related organic impurities.[12] Finally, vacuum distillation can be employed for liquid
compounds like 5-Methoxyisoindoline to achieve high purity by separating based on boiling
point.[11]

Analytical Characterization

Rigorous analytical characterization is imperative to confirm the structural identity and assess
the purity of 5-Methoxyisoindoline, ensuring its suitability for downstream applications in drug
synthesis.[13] An integrated workflow combining spectroscopic and chromatographic
techniques provides a self-validating system for quality control.

Integrated Analytical Workflow

The following diagram outlines a standard workflow for the comprehensive characterization of a
synthesized batch of 5-Methoxyisoindoline.
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Caption: Integrated workflow for analytical characterization.

Key Analytical Techniques and Expected Results

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: This is the primary technique for structural confirmation. The proton NMR spectrum
of 5-Methoxyisoindoline is expected to show distinct signals for the aromatic protons, the
methoxy group protons, and the two sets of methylene (-CHz-) protons of the isoindoline
ring. The splitting patterns and integration values confirm the connectivity. While specific
spectral data for this exact CAS number is not publicly available in the search results, related
methoxy-indole structures show methoxy protons (O-CHs) as a sharp singlet around 3.7-3.8
ppm.[14][15]

e 13C NMR: The carbon spectrum complements the proton data, showing a unique signal for
each carbon atom in a different chemical environment. This is crucial for confirming the
substitution pattern on the aromatic ring and the overall carbon skeleton.

Mass Spectrometry (MS):

e Purpose: MS is used to determine the molecular weight of the compound, providing definitive
confirmation of the molecular formula.[16][17] Techniques like Gas Chromatography-Mass
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Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS/MS) are
typically used.[17][18]

Expected Result: The mass spectrum should show a molecular ion peak [M]* or a
protonated molecular ion peak [M+H]* corresponding to the molecular weight of 149.19. For
instance, in LC-MS/MS, a characteristic fragmentation pattern can be established for
unequivocal identification, often involving the loss of the dimethylamino group in related
tryptamine structures.[18]

High-Performance Liquid Chromatography (HPLC):

Purpose: HPLC with UV detection is the gold standard for assessing the purity of non-volatile
organic compounds.[5]

Methodology: A reversed-phase column (e.g., C18) is typically used with a gradient elution of
water and an organic solvent like acetonitrile, often with a small amount of acid (e.g., formic
acid) to ensure sharp peaks.[13]

Data Analysis: Purity is calculated based on the area percentage of the main peak relative to
all other peaks detected at a specific UV wavelength (e.g., 254 nm).[13] For research-grade
material, a purity of 297% is common.

Applications in Drug Discovery and Development

5-Methoxyisoindoline is not typically an active pharmaceutical ingredient (API) itself but rather
a crucial reagent and building block in the synthesis of more complex, biologically active
molecules.[6][8] Its structure is a key component in creating derivatives for various therapeutic
targets.

Key Application Areas:

o Diabetes Research: It is used in the synthesis of Pyruvate Dehydrogenase Kinase (PDK)
inhibitors, which are being investigated as potential therapeutics for targeting glucose and fat
levels in type 2 diabetes.[8]

¢ Oncology: The isoindoline scaffold is vital in cancer research. 5-Methoxyisoindoline serves
as a reagent in the preparation of C20' ureas based on 20'-amino-vinblastine, which are
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designed to be effective against vinblastine-resistant cancer cell lines.[8] The broader
isoindoline core is found in immunomodulatory drugs (IMiDs) like thalidomide and its
analogs, used in treating multiple myeloma.[2][4]

» Neuroscience: Isoindoline derivatives have shown promise in modulating biological
pathways relevant to neuroscience, with research exploring their potential for developing
drugs that target specific receptors for treating neurological disorders.[5][19]

The following diagram illustrates the role of 5-Methoxyisoindoline as a versatile intermediate.

5-Methoxyisoindoline
(CAS 127168-88-1)

Reagent in Synthesis |Reagent in Synthesis \Structural Motif

ed Intermediates & APIs

PDK Inhibitors Anti-Cancer C20' Ureas CNS-Active Agents

Therapeutic Targets

Type 2 Diabetes Resistant Cancers Neurological Disorders

Click to download full resolution via product page

Caption: Role as a key intermediate in drug development.

Safety, Handling, and Storage

As with any chemical reagent, proper safety precautions must be observed when handling 5-
Methoxyisoindoline. The information below is a summary derived from available Safety Data
Sheets (SDS).

Hazard Summary:
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e Irritation: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[9]
[20]

e Odor: Has a strong, unpleasant odor (stench).[9][20]

» Handling: Handle in accordance with good industrial hygiene and safety practices.[9][21] Use
in a well-ventilated area or under a fume hood.[22] Avoid contact with skin, eyes, and
clothing.[9][22] Do not breathe mist, vapors, or spray.[9]

Personal Protective Equipment (PPE) and First Aid:
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Precaution

Protocol

Reference(s)

Eye/Face Protection

Wear safety glasses with side-
shields or a face shield.
Ensure an eyewash station is

readily available.

[20][21]

Skin Protection

Wear appropriate protective
gloves (e.g., nitrile) and a lab

coat to prevent skin exposure.

[21][22]

Respiratory Protection

Not typically required under
normal use with adequate
ventilation. If ventilation is
poor, use an approved

respirator.

[91120]

In Case of Eye Contact

Immediately rinse with plenty
of water for at least 15
minutes, also under the
eyelids. Seek medical

attention.

[l21]

In Case of Skin Contact

Wash off immediately with
soap and plenty of water while
removing all contaminated
clothing. Seek medical

attention if irritation persists.

[121]

If Inhaled

Move the person to fresh air. If
not breathing, give artificial
respiration. Seek medical

attention.

[1121]

If Swallowed

Clean mouth with water and
seek immediate medical
attention. Do not induce

vomiting.

[l21]

Storage and Disposal:
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» Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[9][22] It is
recommended to keep it refrigerated (2-8°C) and protected from light.[6][10]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[20][22] Do not let the chemical enter
the environment.[9]

Conclusion

5-Methoxyisoindoline (CAS 127168-88-1) is a structurally important and synthetically
versatile building block in modern medicinal chemistry. Its unique isoindoline core, modified
with a methoxy group, makes it a valuable precursor for creating a diverse range of complex
molecules with significant therapeutic potential. Its application in the development of novel
agents targeting diabetes, cancer, and neurological disorders underscores its importance to the
drug discovery pipeline. A thorough understanding of its synthesis, analytical characterization,
and safe handling, as detailed in this guide, is essential for its effective and responsible use in
advancing scientific research.
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Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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